Cas no 1126651-95-3 (Methyl 2,5,5-trimethyl-2-phenylhexanoate)

Methyl 2,5,5-trimethyl-2-phenylhexanoate structure
1126651-95-3 structure
Product Name:Methyl 2,5,5-trimethyl-2-phenylhexanoate
CAS No:1126651-95-3
MF:C16H24O2
MW:248.360565185547
CID:2131414
Update Time:2023-08-04

Methyl 2,5,5-trimethyl-2-phenylhexanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,5,5-trimethyl-2-phenylhexanoate
    • Inchi: 1S/C16H24O2/c1-15(2,3)11-12-16(4,14(17)18-5)13-9-7-6-8-10-13/h6-10H,11-12H2,1-5H3
    • InChI Key: NZMPOUTWGMTBBA-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C)(C1C=CC=CC=1)CCC(C)(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 271
  • Topological Polar Surface Area: 26.3
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